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Compound of Interest

Compound Name: 2-Isocyanatoethyl methacrylate

Cat. No.: B1223184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, alternative names,
and key identifiers for 2-Isocyanatoethyl Methacrylate. This bifunctional monomer is of
significant interest in polymer chemistry and material science due to its methacrylate and
isocyanate functional groups, which allow for a wide range of polymerization and cross-linking
reactions.

Chemical Identity and Nomenclature

2-Isocyanatoethyl methacrylate is a chemical compound with the molecular formula
C7HoNOs.[1] It is systematically named 2-isocyanatoethyl 2-methylprop-2-enoate according to
IUPAC nomenclature.[1][2] The presence of both a methacrylate group and an isocyanate
group allows it to be used in the synthesis of a variety of polymers with tailored properties.

A comprehensive list of its synonyms, alternative names, and identifiers is presented in the
table below for easy reference and comparison. This data has been compiled from various
chemical databases and supplier information.
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Identifier Type Identifier Source
2-isocyanatoethyl 2-

IUPAC Name [1][2]
methylprop-2-enoate

CAS Number 30674-80-7 [11[3]1[41[5]

EC Number 250-284-7 [1][5]

UNII 828DBI7X91 [1]

UN Number 2206 [1][4]

Systematic Name

2-Propenoic acid, 2-methyl-, 2-

isocyanatoethyl ester

[1](6]

Systematic Name

Methacrylic acid, 2-

isocyanatoethyl ester

[1](6]

Common Abbreviation

IEM

[3](5]

2-(Methacryloyloxy)ethyl

Synonym . [11[5](7]
isocyanate

Synonym Isocyanoethyl methacrylate [1][6]
beta-Isocyanatoethyl

Synonym [1][8]
methacrylate
Methacryloyloxyethyl

Synonym emacyByyEy [1][6]
isocyanate
2-methacryloyloxyethyl

Synonym ) yioyloryety [1]
isocyanate

Trade Name Karenz MOI [1119]

_ _ METHACRYLOYLOXYETHYL

Depositor-Supplied Synonym [1]

ISOCYANATE

Depositor-Supplied Synonym

Metharcyclic acid, 2-

isocyanatoethyl ester

[1]

Depositor-Supplied Synonym

Metharcylic acid, 2-

isocyanatoethyl ester

[1]
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INChl=1S/C7HI9NO3/c1-

InChl 6(2)7(10)11-4-3-8-5-9/h1,3- [1]
4H2,2H3
RBOQRWNWVPQDTJJ-

InChiKey [1]

UHFFFAOYSA-N

SMILES CC(=C)C(=0)OCCN=C=0 [1]

Logical Relationships of Nomenclature

The following diagram illustrates the relationship between the primary chemical name and its
various synonyms and identifiers. This visualization aids in understanding the hierarchical and

alternative naming conventions for 2-lsocyanatoethyl Methacrylate.
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Key Identifiers

UNII: 828DBI7X91
EC: 250-284-7
- CAS: 30674-80-7

IUPAC: 2-isocyanatoethyl 2-methylprop-2-enoate | - - - B>| 2-Propenoic acid, 2-methyl-, 2-isocyanatoethy! ester

Systematic Names

Synonyms & Trade Names

2-Isocyanatoethyl Methacrylate g Karenz MOI
2-(Methacryloyloxy)ethyl isocyanate

Click to download full resolution via product page

Caption: Nomenclature and identifier relationships for 2-lsocyanatoethyl Methacrylate.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of 2-Isocyanatoethyl
Methacrylate are beyond the scope of this guide. However, researchers can refer to various
scientific publications and patents for specific methodologies. The synthesis generally involves
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the reaction of 2-hydroxyethyl methacrylate with a phosgene equivalent or the reaction of
methacrylic acid with 2-isocyanatoethanol.[2] Purification is typically achieved through
distillation under reduced pressure.

When handling this compound, it is crucial to consult the Safety Data Sheet (SDS) as it is
classified as a hazardous substance.[4][5][7] Proper personal protective equipment (PPE),
including gloves, safety glasses, and a respirator, should be used in a well-ventilated area.

This guide serves as a foundational resource for professionals working with 2-Isocyanatoethyl
Methacrylate, providing clarity on its nomenclature and facilitating accurate identification and
communication in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1223184#2-isocyanatoethyl-
methacrylate-synonyms-and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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